Cas no 1126650-67-6 (1-[(tert-butoxy)carbonyl]-3-fluoroazetidine-3-carboxylic acid)

1-[(tert-Butoxy)carbonyl]-3-fluoroazetidine-3-carboxylic acid is a fluorinated azetidine derivative featuring both a Boc-protected amine and a carboxylic acid functional group. This compound serves as a versatile building block in medicinal chemistry, particularly for the synthesis of fluorinated heterocycles and peptidomimetics. The presence of the fluorine atom enhances metabolic stability and influences the molecule's electronic properties, making it valuable for structure-activity relationship (SAR) studies. The Boc group offers orthogonal protection, enabling selective deprotection under mild acidic conditions. Its rigid azetidine scaffold contributes to conformational restraint in drug design, while the carboxylic acid allows for further derivatization via amidation or esterification. This compound is particularly useful in the development of protease inhibitors and bioactive small molecules.

1-[(tert-butoxy)carbonyl]-3-fluoroazetidine-3-carboxylic acid structure

1126650-67-6 structure

Product Name:1-[(tert-butoxy)carbonyl]-3-fluoroazetidine-3-carboxylic acid

CAS No:1126650-67-6

MF:C₉H₁₄FNO₄

MW:219.210166454315

MDL:MFCD15071784

CID:831218

PubChem ID:25260274

Update Time:2025-06-07

1-[(tert-butoxy)carbonyl]-3-fluoroazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(tert-Butoxycarbonyl)-3-fluoroazetidine-3-carboxylic acid
- 3-Fluoro-1,3-azetidinedic...
- 3-Fluoro-1,3-azetidinedicarboxylic acid tert-butyl ester
- 1-Boc-3-fluoroazetidine-3-carboxylic acid
- AK-59469
- ANW-74369
- CTK8C5158
- KB-64087
- PB28568
- RP09435
- 1-[(tert-butoxy)carbonyl]-3-fluoroazetidine-3-carboxylic acid
- 3-fluoro-1-[(2-methylpropan-2-yl)oxycarbonyl]azetidine-3-carboxylic acid
- C9H14FNO4
- FJLIZBBURXQODR-UHFFFAOYSA-N
- 2206AA
- FCH1618964
- PC420018
- ST1010044
- AB
- SY097538
- AB0084449
- 1-(Boc)-3-Fluoroazeti
- J-512451
- 1-tert-Butoxycarbonyl-3-fluoro-azetidine-3-carboxylic acid
- AKOS015950383
- 1,3-AZETIDINEDICARBOXYLIC ACID, 3-FLUORO-, 1-(1,1-DIMETHYLETHYL) ESTER
- EN300-153726
- 1-(TERT-BUTOXYCARBONYL)-3-FLUOROAZETIDINE-3-CARBOXYLICACID
- MFCD15071784
- AS-42720
- DTXSID00649519
- 1-(Boc)-3-Fluoroazetidine-3-carboxylic acid 95+%
- SCHEMBL14917424
- 1-Boc-3-Fluoro-3-Azetidinecarboxylic Acid
- CS-0003939
- DB-363025
- 1126650-67-6
- MDL： MFCD15071784
- Inchi： 1S/C9H14FNO4/c1-8(2,3)15-7(14)11-4-9(10,5-11)6(12)13/h4-5H2,1-3H3,(H,12,13)
- InChI Key： FJLIZBBURXQODR-UHFFFAOYSA-N
- SMILES： FC1(C(=O)O)CN(C(=O)OC(C)(C)C)C1

Computed Properties

Exact Mass: 219.09068609g/mol
Monoisotopic Mass: 219.09068609g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 291
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 66.8

1-[(tert-butoxy)carbonyl]-3-fluoroazetidine-3-carboxylic acid Pricemore >>

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